molecular formula C9H19NO2S2 B7584709 N-(3-ethylsulfanylcyclohexyl)methanesulfonamide

N-(3-ethylsulfanylcyclohexyl)methanesulfonamide

Cat. No.: B7584709
M. Wt: 237.4 g/mol
InChI Key: BNMDAHWRSRTRHS-UHFFFAOYSA-N
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Description

N-(3-ethylsulfanylcyclohexyl)methanesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. It is commonly referred to as ECSM and is a sulfonamide derivative. The compound is synthesized through a multi-step process and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of ECSM is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and inhibiting their production can lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
ECSM has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, it has been found to reduce the activity of matrix metalloproteinases, which are involved in tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

One of the advantages of using ECSM in lab experiments is its ability to exhibit anti-inflammatory and analgesic effects, which can be useful in studying various diseases such as arthritis and cancer. However, one limitation of using ECSM is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of ECSM in scientific research. One potential direction is the development of ECSM derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of ECSM and its potential applications in the treatment of various diseases. Furthermore, the potential toxic effects of ECSM need to be further investigated to determine its safety for use in humans.
Conclusion:
In conclusion, N-(3-ethylsulfanylcyclohexyl)methanesulfonamide is a chemical compound that has shown promising results in various scientific research studies. It exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases. While there are some limitations to its use in lab experiments, there are several future directions for the use of ECSM in scientific research. Further studies are needed to fully understand its potential applications and toxicity.

Synthesis Methods

The synthesis of ECSM involves a series of steps that include the reaction of 3-ethylthiophene with cyclohexanone to form a cyclohexylthiophene intermediate. This intermediate is then reacted with methanesulfonyl chloride to yield the final product, N-(3-ethylsulfanylcyclohexyl)methanesulfonamide.

Scientific Research Applications

ECSM has been the subject of various scientific research studies due to its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases such as arthritis and cancer.

Properties

IUPAC Name

N-(3-ethylsulfanylcyclohexyl)methanesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H19NO2S2/c1-3-13-9-6-4-5-8(7-9)10-14(2,11)12/h8-10H,3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNMDAHWRSRTRHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1CCCC(C1)NS(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H19NO2S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

237.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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